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Compound of Interest

Compound Name: Mellitic acid

Cat. No. B123989

An In-depth Technical Guide to the Chemical Structure of Mellitic Acid

Introduction

Mellitic acid, systematically known as benzene-1,2,3,4,5,6-hexacarboxylic acid, is a highly
carboxylated aromatic organic compound.[1] First discovered in 1799 by Martin Heinrich
Klaproth in the mineral mellite, it is also referred to as graphitic acid.[2] This guide provides a
comprehensive overview of its chemical structure, physicochemical properties, and relevant
experimental protocols, tailored for researchers, scientists, and professionals in drug
development.

Chemical Structure and Nomenclature

Mellitic acid is characterized by a central benzene ring where each of the six carbon atoms is
substituted with a carboxylic acid (-COOH) functional group.[1] Its chemical formula is
C12H6012.[3] The planar benzene core and the six protruding carboxylic acid groups result in a
unique, highly symmetric molecular architecture.[1] The stable conformation of the molecule
involves the carboxylic acid groups being rotated out of the plane of the central benzene ring,
leading to a propeller-like shape due to intramolecular hydrogen bonding.[2]

Synonyms for Mellitic Acid:
e Benzene-1,2,3,4,5,6-hexacarboxylic acid[3]

e Benzenehexacarboxylic acid[2][4]
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» Graphitic acid[2]

o Hexacarboxybenzene[3][4]

Physicochemical and Quantitative Data

Mellitic acid is a white to light yellow crystalline powder that is soluble in water and alcohol but
less so in non-polar solvents.[1][2][4] Its high polarity, stemming from the six carboxylic acid
groups, allows for significant hydrogen bonding, contributing to its water solubility.[5]

Property Value Reference
Molecular Formula C12H6012 [3][6]
Molecular Weight 342.17 g/mol [1][6]

CAS Number 517-60-2 [2][31[6]
Melting Point >300 °C (decomposes) [1][7]
Density 1.68 g/cm3 [7]

Sequentially range from
pKa Values . [1][6]
approximately 0.8 to 7.49

Solubility Soluble in water and alcohol [2]

Experimental Protocols
Synthesis of Mellitic Acid

Several methods for the synthesis of mellitic acid have been documented:

o Oxidation of Hexamethylbenzene: This method involves the oxidation of hexamethylbenzene
using a strong oxidizing agent.

o Methodology: Hexamethylbenzene is treated with hot concentrated nitric acid at
temperatures ranging from 120-160°C.[2][8] Alternatively, alkaline potassium
permanganate can be used in the cold.[2][7] The crude product obtained from the nitric
acid method is often of high purity, with yields around 35%.[8] A two-stage nitric acid
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oxidation of hexakis(methoxymethyl)benzene has also been reported to produce mellitic
acid in high yields.[9]

« |solation from Mellite: The original method of obtaining mellitic acid was from its aluminum

salt, the mineral mellite.

o Methodology: The mineral is warmed with ammonium carbonate. The excess ammonium
salt is boiled off, and ammonia is added to the solution, which precipitates alumina. After
filtering off the alumina, the filtrate is evaporated to obtain the ammonium salt of mellitic
acid, which is then purified by recrystallization. This salt is subsequently converted to the
lead salt by precipitation with lead acetate. Finally, the lead salt is decomposed with
hydrogen sulfide to yield mellitic acid.[2][7]

Analytical Characterization

o High-Performance Liquid Chromatography (HPLC): Mellitic acid can be analyzed and
separated using reversed-phase HPLC.

o Methodology: A Newcrom BH column can be employed with a mobile phase consisting of
water, acetonitrile (MeCN), and sulfuric acid. Detection is typically performed using a UV
detector at a wavelength of 220 nm.[3]

Visualizing the Structure of Mellitic Acid

The following diagram illustrates the chemical structure of mellitic acid.
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Caption: Chemical structure of mellitic acid (benzene-1,2,3,4,5,6-hexacarboxylic acid).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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